Cas no 287399-19-3 (Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate)

• Product Name: Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate
• CAS No: 287399-19-3
• MF: C₈H₈Cl₂O₄
• MW: 239.05272102356
• CID: 248730
• PubChem ID: 24864262
• Update Time: 2025-06-08

Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dichloro-4-hydroxy-, methyl ester, hydrate (1:1)
• METHYL 3,5-DICHLORO-4-HYDROXYBENZOATE MONOHYDRATE
• methyl 3,5-dichloro-4-hydroxybenzoate,hydrate
• T536
• Methyl 3,5-dichloro-4-hydroxybenzoate hydrate
• 207511-20-4
• C8H8Cl2O4
• FT-0628839
• 287399-19-3
• METHYL 3 5-DICHLORO-4-HYDROXYBENZOATE
• CS-0347209
• Methyl 3,5-dichloro-4-hydroxybenzoate hydrate, 99%
• SCHEMBL7957219
• EN300-68907
• methyl 3,5-dichloro-4-hydroxybenzoate;hydrate
• Methyl 3,5-dichloro-4-hydroxybenzoate--water (1/1)
• DTXSID40583645
• AKOS000986911
• Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate

• MDL： MFCD00150271
• Inchi： 1S/C8H6Cl2O3.H2O/c1-13-8(12)4-2-5(9)7(11)6(10)3-4;/h2-3,11H,1H3;1H2
• InChI Key： SOMZWYJMFUVNBN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(=O)OC)C=1)Cl)O.O

Computed Properties

• Exact Mass: 237.98000
• Monoisotopic Mass: 237.9799641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.5Ų
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 123-125 °C (lit.)
• Boiling Point: 384.8°C at 760 mmHg
• Flash Point: 186.5°C
• PSA: 55.76000
• LogP: 2.42130
• Solubility: Not determined

Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate

Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate (CAS No. 287399-19-3): An Overview

Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate (CAS No. 287399-19-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate.

Chemical Structure and Properties

Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate is a white crystalline solid with the molecular formula C₉H₇Cl₂O₄. It has a molecular weight of approximately 246.05 g/mol. The compound features a benzene ring substituted with two chlorine atoms at the 3 and 5 positions, a hydroxyl group at the 4 position, and an ester group attached to the methyl group. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and versatile in various chemical reactions.

The solubility of Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate in water is limited, but it is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point is around 180°C, and it exhibits good thermal stability under normal conditions. These properties make it suitable for use in a wide range of chemical processes and reactions.

Synthesis Methods

The synthesis of Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the esterification of 3,5-dichloro-4-hydroxybenzoic acid with methanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds via a Fischer esterification mechanism:

            C7H4Cl2(OH)COOH + CH3OH → C9H7Cl2(O)COOCH3 + H2O
        

An alternative method involves the reaction of 3,5-dichlorosalicylic acid with methyl chloroformate in an alkaline medium. This method provides higher yields and better purity compared to the Fischer esterification route:

            C7H4Cl2(OH)COOH + ClCOOCH3 → C9 sub>H< sub>7  sub >Cl < sub >2  sub >( O ) COOCH < sub >3  sub >+ HCl
        

Biological Activities and Applications

Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate has been extensively studied for its biological activities and potential therapeutic applications. Recent research has shown that this compound exhibits significant antioxidant properties due to the presence of the hydroxyl group on the benzene ring. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.

In addition to its antioxidant properties, Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate has demonstrated anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have potential as an anti-inflammatory agent for treating conditions like arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have indicated that Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate may possess anticancer properties. Research conducted on various cancer cell lines has shown that this compound can induce apoptosis (programmed cell death) and inhibit cell proliferation. While more extensive studies are needed to fully understand its mechanisms of action and therapeutic potential, these initial findings are promising.

Potential Applications in Industry and Research

The unique chemical structure and biological activities of Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate make it a valuable compound for various industrial and research applications. In the pharmaceutical industry, this compound can be used as an intermediate in the synthesis of more complex drugs with specific therapeutic targets. Its antioxidant and anti-inflammatory properties make it a potential candidate for developing new treatments for chronic diseases.

In materials science, Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate can be used as a building block for synthesizing polymers with tailored properties. The presence of multiple functional groups allows for versatile chemical modifications, enabling the creation of materials with enhanced mechanical strength, thermal stability, or biocompatibility.

In analytical chemistry, this compound serves as a reference standard for quantitative analysis using techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS). Its well-defined chemical structure and stable properties make it an ideal choice for calibrating analytical instruments and ensuring accurate measurements.

Safety Considerations and Future Directions

Safety is a critical consideration when handling any chemical compound. While no specific safety concerns have been reported for Methyl 3,5-Dichloro-4-Hydroxybenzoate Hydrate, standard laboratory safety protocols should be followed to minimize risks associated with handling chemicals. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound.

The future research directions for Methyl 3 ,5 -Dichloro -4 -Hydroxybenzoate Hydrate strong > are promising . Further studies are needed to explore its potential applications in drug development , materials science , and analytical chemistry . Additionally , investigations into its environmental impact and biodegradability will be important to ensure its safe use in various industries . p >